Cas no 2229606-79-3 (3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol)
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol
- EN300-1814939
- 2229606-79-3
-
- Inchi: 1S/C9H9F4NO/c10-6-1-5(4(2-14)3-15)7(11)9(13)8(6)12/h1,4,15H,2-3,14H2
- InChI Key: LHPTXVWIEPGEIC-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=CC=1C(CO)CN)F)F)F
Computed Properties
- Exact Mass: 223.06202656g/mol
- Monoisotopic Mass: 223.06202656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.2Ų
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814939-0.05g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 0.05g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1814939-0.1g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 0.1g |
$1005.0 | 2023-09-19 | ||
| Enamine | EN300-1814939-0.25g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 0.25g |
$1051.0 | 2023-09-19 | ||
| Enamine | EN300-1814939-0.5g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 0.5g |
$1097.0 | 2023-09-19 | ||
| Enamine | EN300-1814939-1.0g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 1g |
$1142.0 | 2023-06-01 | ||
| Enamine | EN300-1814939-2.5g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 2.5g |
$2240.0 | 2023-09-19 | ||
| Enamine | EN300-1814939-5.0g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 5g |
$3313.0 | 2023-06-01 | ||
| Enamine | EN300-1814939-10.0g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 10g |
$4914.0 | 2023-06-01 | ||
| Enamine | EN300-1814939-1g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 1g |
$1142.0 | 2023-09-19 | ||
| Enamine | EN300-1814939-5g |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol |
2229606-79-3 | 5g |
$3313.0 | 2023-09-19 |
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol
Introduction to 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol (CAS No: 2229606-79-3)
3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229606-79-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both amino and fluoro-substituted aromatic groups, which contribute to its unique chemical properties and potential biological activities.
The molecular structure of 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol consists of a propan-1-ol backbone substituted with a 2,3,4,5-tetrafluorophenyl group at the second carbon position and an amino group at the third carbon position. The presence of fluorine atoms in the aromatic ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This structural feature makes it a valuable scaffold for designing novel pharmaceutical agents with enhanced metabolic stability and improved pharmacokinetic profiles.
In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their ability to enhance drug efficacy and reduce susceptibility to metabolic degradation. The tetrafluorophenyl moiety in 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol is particularly noteworthy for its potential applications in the design of bioactive molecules. Studies have demonstrated that fluorine substitution can improve the lipophilicity and binding affinity of drug candidates, making them more suitable for oral administration and systemic delivery.
One of the most compelling aspects of 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol is its versatility as a building block for more complex pharmacological entities. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications.
The synthesis of 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic ring typically requires specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to fluorinated compounds, making it feasible to produce 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol on a larger scale for research and development purposes.
Recent studies have highlighted the potential of 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol as a precursor in the development of novel antibiotics. The combination of an amino group and a fluoro-substituted aromatic ring creates a molecular framework that can interact with bacterial enzymes in unique ways. This has led to the discovery of several fluoroaromatic derivatives with potent antibacterial activity. The structural motifs present in this compound are being explored further to identify new therapeutic agents capable of combating drug-resistant strains of bacteria.
The pharmacological properties of 3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol are also being investigated in the context of neurological disorders. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter receptors and signaling pathways involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure through functionalization allows researchers to develop molecules with specific therapeutic profiles tailored to neurological disorders.
In conclusion,3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol (CAS No: 2229606-79-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of fluorinated compounds continues to grow,this molecule is likely to play an increasingly important role in the discovery and design of new therapeutic agents across various medical disciplines.
2229606-79-3 (3-amino-2-(2,3,4,5-tetrafluorophenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)